Cas no 2229545-37-1 (2-(4-bromo-2-fluoro-6-methoxyphenoxy)acetic acid)

• Product Name: 2-(4-bromo-2-fluoro-6-methoxyphenoxy)acetic acid
• CAS No: 2229545-37-1
• MF: C₉H₈BrFO₄
• MW: 279.059825897217
• CID: 6150905
• PubChem ID: 165678152
• Update Time: 2025-10-25

2-(4-bromo-2-fluoro-6-methoxyphenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-fluoro-6-methoxyphenoxy)acetic acid
• EN300-1924794
• 2229545-37-1

• Inchi： 1S/C9H8BrFO4/c1-14-7-3-5(10)2-6(11)9(7)15-4-8(12)13/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： ICXRADLJMFCFRV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)OCC(=O)O)F

Computed Properties

• Exact Mass: 277.95900g/mol
• Monoisotopic Mass: 277.95900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-(4-bromo-2-fluoro-6-methoxyphenoxy)acetic acid

Comprehensive Overview of 2-(4-bromo-2-fluoro-6-methoxyphenoxy)acetic acid (CAS No. 2229545-37-1)

2-(4-bromo-2-fluoro-6-methoxyphenoxy)acetic acid is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromo, fluoro, and methoxy substituents, makes it a valuable intermediate in synthetic chemistry. The compound's CAS number, 2229545-37-1, ensures precise identification in global chemical databases, catering to researchers and industry professionals.

In recent years, the demand for halogenated phenoxyacetic acids has surged due to their role in developing novel herbicides and pharmaceutical intermediates. This compound, in particular, has garnered attention for its potential in crop protection and drug discovery. Its selective reactivity and stability under various conditions make it a preferred choice for lab-scale and industrial applications.

One of the most frequently asked questions about 2-(4-bromo-2-fluoro-6-methoxyphenoxy)acetic acid revolves around its synthesis methods. Researchers often explore green chemistry approaches to optimize its production, minimizing environmental impact. Additionally, its solubility and purity standards are critical parameters for end-users, especially in high-throughput screening and preclinical studies.

The compound's relevance extends to bioconjugation and proteomics, where its functional groups enable precise modifications of biomolecules. With the rise of AI-driven drug design, 2229545-37-1 is increasingly referenced in computational chemistry models for predicting molecular interactions. This aligns with the growing trend of integrating machine learning and cheminformatics in research workflows.

From an industrial perspective, 2-(4-bromo-2-fluoro-6-methoxyphenoxy)acetic acid is often discussed in the context of supply chain resilience and cost-effective scaling. Manufacturers emphasize batch consistency and regulatory compliance, particularly for markets with stringent quality control requirements. Its storage conditions and shelf life are also key considerations for logistics.

In summary, CAS No. 2229545-37-1 represents a versatile building block in modern chemistry, bridging gaps between academic research and industrial innovation. Its multifaceted applications and alignment with sustainability goals ensure its continued relevance in scientific and commercial spheres.